NOAH-(15N/13C)-CEST NMR supersequence for dynamics studies of biomolecules†
Chemical Communications Pub Date: 2022-07-29 DOI: 10.1039/D2CC02015G
Abstract
An NMR supersequence is introduced for the rapid acquisition of 15N-CEST and methyl-13C-CEST experiments in the same pulse sequence for applications to proteins. The high sensitivity and accuracy allows the simultaneous quantitative characterization of backbone and side-chain dynamics on the millisecond timescale ideal for routine screening for alternative protein states.
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